1-Benzyl-3-carboxylatopyridinium sodium chloride
Overview
Description
1-Benzyl-3-carboxylatopyridinium sodium chloride, also known as BCP, is a chemical compound that has gained significant attention in scientific research due to its unique properties. BCP is a cationic surfactant that has been used in various applications such as drug delivery, gene therapy, and as a stabilizer for nanoparticles.
Scientific Research Applications
1-Benzyl-3-carboxylatopyridinium sodium chloride has been extensively studied for its applications in drug delivery systems. 1-Benzyl-3-carboxylatopyridinium sodium chloride can form micelles in aqueous solutions, which can encapsulate hydrophobic drugs and improve their solubility and bioavailability. Additionally, 1-Benzyl-3-carboxylatopyridinium sodium chloride has been used as a stabilizer for nanoparticles, which can improve the stability and efficacy of the nanoparticles in drug delivery applications.
Mechanism Of Action
The mechanism of action of 1-Benzyl-3-carboxylatopyridinium sodium chloride is not fully understood, but it is believed to involve electrostatic interactions between the positively charged 1-Benzyl-3-carboxylatopyridinium sodium chloride molecules and negatively charged cell membranes. 1-Benzyl-3-carboxylatopyridinium sodium chloride can disrupt the cell membrane, leading to increased permeability and uptake of drugs or nanoparticles.
Biochemical And Physiological Effects
1-Benzyl-3-carboxylatopyridinium sodium chloride has been shown to have low toxicity and is generally well-tolerated in laboratory animals. However, 1-Benzyl-3-carboxylatopyridinium sodium chloride can interact with proteins and enzymes in the body, leading to potential biochemical and physiological effects. For example, 1-Benzyl-3-carboxylatopyridinium sodium chloride has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in neurotransmitter signaling.
Advantages And Limitations For Lab Experiments
1-Benzyl-3-carboxylatopyridinium sodium chloride has several advantages for use in lab experiments, including its low cost, ease of synthesis, and low toxicity. However, 1-Benzyl-3-carboxylatopyridinium sodium chloride can interact with proteins and enzymes in the body, which can complicate data interpretation. Additionally, 1-Benzyl-3-carboxylatopyridinium sodium chloride may not be suitable for all types of experiments, depending on the research question and experimental design.
Future Directions
There are several future directions for research involving 1-Benzyl-3-carboxylatopyridinium sodium chloride. One potential application is in gene therapy, where 1-Benzyl-3-carboxylatopyridinium sodium chloride could be used to deliver therapeutic genes to target cells. Additionally, 1-Benzyl-3-carboxylatopyridinium sodium chloride could be used in combination with other drugs or nanoparticles to improve drug delivery and efficacy. Further research is needed to fully understand the mechanism of action of 1-Benzyl-3-carboxylatopyridinium sodium chloride and to explore its potential applications in various fields of research.
In conclusion, 1-Benzyl-3-carboxylatopyridinium sodium chloride is a chemical compound that has gained significant attention in scientific research due to its unique properties. 1-Benzyl-3-carboxylatopyridinium sodium chloride has several potential applications in drug delivery, gene therapy, and as a stabilizer for nanoparticles. While 1-Benzyl-3-carboxylatopyridinium sodium chloride has advantages for use in lab experiments, there are also limitations and potential biochemical and physiological effects that need to be considered. Further research is needed to fully understand the potential applications and limitations of 1-Benzyl-3-carboxylatopyridinium sodium chloride.
properties
IUPAC Name |
sodium;1-benzylpyridin-1-ium-3-carboxylate;chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11NO2.ClH.Na/c15-13(16)12-7-4-8-14(10-12)9-11-5-2-1-3-6-11;;/h1-8,10H,9H2;1H;/q;;+1/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ONCDUCAWXQKSDE-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C[N+]2=CC=CC(=C2)C(=O)[O-].[Na+].[Cl-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11ClNNaO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.67 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Benzyl-3-carboxylatopyridinium sodium chloride | |
CAS RN |
68133-60-8 |
Source
|
| Record name | Pyridinium, 3-carboxy-1-(phenylmethyl)-, chloride, sodium salt (1:1:1) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0068133608 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Pyridinium, 3-carboxy-1-(phenylmethyl)-, chloride, sodium salt (1:1:1) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 1-benzyl-3-carboxylatopyridinium sodium chloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.062.429 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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